1-(4-{4-[2-(allyloxy)benzyl]-1-piperazinyl}phenyl)ethanone

• IUPAC Name: 1-[4-[4-[(2-prop-2-enoxyphenyl)methyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C22H26N2O2/c1-3-16-26-22-7-5-4-6-20(22)17-23-12-14-24(15-13-23)21-10-8-19(9-11-21)18(2)25/h3-11H,1,12-17H2,2H3
• InChI Key: KPHLUSJSRAYEOK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3OCC=C
• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol

Description

The compound “1-(4-{4-[2-(allyloxy)benzyl]-1-piperazinyl}phenyl)ethanone” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The compound also contains an allyloxy group and a benzyl group, which are commonly seen in organic chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring and the attachment of the allyloxy and benzyl groups. Specific reactions could include nucleophilic substitution, free radical bromination, and others.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the piperazine ring and multiple functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the allyloxy group could potentially participate in reactions with electrophiles. The piperazine ring could also undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, compounds containing a piperazine ring often have high solubility in water due to the presence of nitrogen atoms.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Many drugs that contain a piperazine ring act as antagonists or agonists at various neurotransmitter receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activity. It could potentially be developed into a pharmaceutical drug, depending on its activity at biological targets.